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Compound of Interest

Compound Name: Flutianil

Cat. No.: B1673491

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental determination of
Flutianil's residual and translaminar activity, primarily focusing on its efficacy against powdery
mildew. The information is compiled from published research to assist in the design and
execution of related studies.

Core Concepts: Residual and Translaminar Activity

Residual activity refers to the ability of a pesticide to remain effective on a plant surface for a
period of time after application, providing prolonged protection against pathogens. This is
crucial for long-term disease control in agricultural settings.

Translaminar activity describes the movement of a pesticide from the treated leaf surface
(adaxial or upper side) to the untreated surface (abaxial or lower side). This property is vital for
controlling pathogens that reside on the underside of leaves, which are often difficult to reach
with direct spray applications.

Quantitative Data Summary

The following tables summarize the quantitative data on Flutianil's residual and translaminar
activity against Podosphaera xanthii, the causal agent of powdery mildew on cucumber.
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Table 1: Residual Activity of Flutianil against P. xanthii on Cucumber

Concentration (mg/L) Days After Treatment Control Value (%)

10 14 100

Data sourced from Kimura et al., 2020.[1]

Table 2: Translaminar Activity of Flutianil against P. xanthii on Cucumber

Application . Concentration
Inoculation Surface Control Value (%)
Surface (mglL)
Adaxial (Upper) Abaxial (Lower) 1 >90
Abaxial (Lower) Adaxial (Upper) 1 >90

Data sourced from Kimura et al., 2020.[1]

Experimental Protocols

Detailed methodologies for assessing the residual and translaminar activity of Flutianil are
provided below. These protocols are based on established research practices.[1]

Protocol 1: Assessment of Residual Activity

Objective: To determine the effective duration of Flutianil's protective action on a plant surface
after application.

Materials:

Flutianil technical grade or formulated product

Cucumber plants (e.g., at the 1.2-leaf stage)

Podosphaera xanthii conidial suspension

Greenhouse facilities
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e Spray application equipment

e Deionized water

o Appropriate surfactant/solvent for formulation

Procedure:

Plant Preparation: Grow cucumber seedlings under controlled greenhouse conditions until
they reach the 1.2-leaf stage.

 Flutianil Application: Prepare a solution of Flutianil at the desired concentration (e.g., 10
mg/L). Spray the cucumber seedlings with the Flutianil solution until runoff to ensure
complete coverage.

e Aging Period: Maintain the treated plants in a greenhouse for a specified period (e.g., 14
days) under standard growing conditions.

 Inoculation: After the aging period, prepare a conidial suspension of P. xanthii. Inoculate the
treated cucumber leaves with the pathogen suspension.

 Incubation: Keep the inoculated plants in a greenhouse environment conducive to powdery
mildew development.

o Disease Assessment: After a suitable incubation period (e.g., 7-10 days), visually assess the
percentage of leaf area covered by powdery mildew on the treated plants compared to
untreated control plants.

o Data Analysis: Calculate the control value using the following formula: Control Value (%) = [1
- (Disease Severity on Treated Plants / Disease Severity on Control Plants)] x 100

Protocol 2: Assessment of Translaminar Activity

Objective: To evaluate the movement of Flutianil from the treated leaf surface to the untreated
surface to control pathogen growth.

Materials:
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Flutianil technical grade or formulated product

Cucumber plants with fully expanded primary leaves

Podosphaera xanthii conidial suspension

Micropipette or fine brush for application

Greenhouse facilities

Deionized water

Appropriate surfactant/solvent for formulation

Procedure:

Plant Preparation: Grow cucumber plants until they have well-developed primary leaves.
Targeted Flutianil Application:

o Adaxial to Abaxial: Using a micropipette or fine brush, carefully apply a precise volume of
the Flutianil solution (e.g., at 1 mg/L) to the adaxial (upper) surface of the cucumber
leaves, avoiding any contact with the abaxial (lower) surface.

o Abaxial to Adaxial: In a separate set of plants, apply the Flutianil solution to the abaxial
(lower) surface, avoiding the adaxial (upper) surface.

Drying Period: Allow the treated leaves to dry completely.

Inoculation: Inoculate the untreated surface of the leaves with a conidial suspension of P.
xanthii. For the "Adaxial to Abaxial" test, inoculate the abaxial surface. For the "Abaxial to
Adaxial" test, inoculate the adaxial surface.

Incubation: Place the plants in a greenhouse under conditions favorable for disease
development.

Disease Assessment: After 7-10 days, assess the severity of powdery mildew on the
inoculated, untreated leaf surfaces compared to control plants where no Flutianil was
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applied.

+ Data Analysis: Calculate the control value as described in Protocol 1.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the experimental workflows for determining residual and

translaminar activity.
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Caption: Workflow for Residual Activity Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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